Cas no 261-01-8 (Pyrimido[4,5-b]quinoline(8CI,9CI))

• Product Name: Pyrimido[4,5-b]quinoline(8CI,9CI)
• CAS No: 261-01-8
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 266438
• PubChem ID: 18187322
• Update Time: 2025-04-19

Pyrimido[4,5-b]quinoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-b]quinoline(8CI,9CI)
• 2,4-Diazaacridine
• pyrimido[4,5-b]quinoline
• SCHEMBL3261625
• 261-01-8
• DTXSID70592689

• Inchi： 1S/C11H7N3/c1-2-4-10-8(3-1)5-9-6-12-7-13-11(9)14-10/h1-7H
• InChI Key： LTIAEPYUMKCFJZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CN=CN=2)C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 181.06411
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67